Cas no 100897-20-9 (Methanone, bis[2-(4-methoxyphenyl)cyclopropyl]-)

• Product Name: Methanone, bis[2-(4-methoxyphenyl)cyclopropyl]-
• CAS No: 100897-20-9
• MF: C₂₁H₂₂O₃
• MW: 322.397586345673
• CID: 1127320
• PubChem ID: 13256169
• Update Time: 2025-04-20

Methanone, bis[2-(4-methoxyphenyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis[2-(4-methoxyphenyl)cyclopropyl]-
• bis[2-(4-methoxyphenyl)cyclopropyl]methanone
• 100897-20-9
• DTXSID10532347

• Inchi： 1S/C21H22O3/c1-23-15-7-3-13(4-8-15)17-11-19(17)21(22)20-12-18(20)14-5-9-16(24-2)10-6-14/h3-10,17-20H,11-12H2,1-2H3
• InChI Key： RDBIPUWDZNBPRY-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C1C=CC(=CC=1)OC)C1CC1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 322.15696
• Monoisotopic Mass: 322.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53